Cas no 2228592-43-4 (O-{2-2-methyl-4-(trifluoromethyl)phenylpropyl}hydroxylamine)

• Product Name: O-{2-2-methyl-4-(trifluoromethyl)phenylpropyl}hydroxylamine
• CAS No: 2228592-43-4
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5569719
• PubChem ID: 165661360
• Update Time: 2025-05-27

O-{2-2-methyl-4-(trifluoromethyl)phenylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1953862
• 2228592-43-4
• O-{2-[2-methyl-4-(trifluoromethyl)phenyl]propyl}hydroxylamine
• O-{2-2-methyl-4-(trifluoromethyl)phenylpropyl}hydroxylamine

• Inchi： 1S/C11H14F3NO/c1-7-5-9(11(12,13)14)3-4-10(7)8(2)6-16-15/h3-5,8H,6,15H2,1-2H3
• InChI Key： FOUOWESTLUFRPI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C(C)CON)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-2-methyl-4-(trifluoromethyl)phenylpropyl}hydroxylamine

Comprehensive Overview of O-{2-[2-methyl-4-(trifluoromethyl)phenyl]propyl}hydroxylamine (CAS No. 2228592-43-4)

O-{2-[2-methyl-4-(trifluoromethyl)phenyl]propyl}hydroxylamine (CAS No. 2228592-43-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's trifluoromethyl group and hydroxylamine moiety contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate pharmacokinetic properties.

In recent years, the demand for fluorinated compounds like O-{2-[2-methyl-4-(trifluoromethyl)phenyl]propyl}hydroxylamine has surged, driven by their enhanced metabolic stability and lipophilicity. These properties align with current trends in precision medicine and sustainable chemistry, addressing frequent search queries such as "fluorine in drug design" or "trifluoromethyl group benefits." The compound's CAS No. 2228592-43-4 serves as a critical identifier for researchers sourcing high-purity intermediates for targeted therapies.

The synthesis of O-{2-[2-methyl-4-(trifluoromethyl)phenyl]propyl}hydroxylamine involves multi-step organic reactions, including aryl halide functionalization and reductive amination, topics frequently discussed in academic forums. Its structure-activity relationship (SAR) studies are pivotal for optimizing bioavailability, a hot topic in AI-driven drug discovery platforms. Notably, the compound's 2-methyl-4-(trifluoromethyl)phenyl scaffold shares structural similarities with ligands used in kinase inhibition, a trending area in oncology research.

From an industrial perspective, CAS No. 2228592-43-4 is cataloged by major chemical suppliers as a high-value intermediate. Its applications extend to crop protection formulations, where trifluoromethylated compounds exhibit improved pest resistance—a key concern in agritech innovation. Environmental compatibility studies of such derivatives are also widely searched, reflecting the growing emphasis on green chemistry principles.

Analytical characterization of O-{2-[2-methyl-4-(trifluoromethyl)phenyl]propyl}hydroxylamine typically employs NMR spectroscopy and mass spectrometry, techniques central to quality control protocols. The compound's stability under various pH conditions is another focal point, resonating with queries like "hydroxylamine derivatives storage." Regulatory compliance data for CAS 2228592-43-4 are often requested for REACH documentation, underscoring its relevance in global chemical compliance discussions.

Future research directions for this compound may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, aligning with breakthroughs in degradation therapeutics. As patent landscapes evolve, 2228592-43-4 could emerge as a strategic component in next-generation therapeutics, further solidifying its position in cutting-edge chemical innovation.